Cas no 2172589-13-6 (2-1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide)

• Product Name: 2-1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide
• CAS No: 2172589-13-6
• MF: C₉H₁₆N₄O₂
• MW: 212.248941421509
• CID: 6054753
• PubChem ID: 165786442
• Update Time: 2025-06-25

2-1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide
• 2-[1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl]acetamide
• EN300-1597694
• 2172589-13-6

• Inchi： 1S/C9H16N4O2/c1-3-13-8(4-5-15-2)7(11-12-13)6-9(10)14/h3-6H2,1-2H3,(H2,10,14)
• InChI Key： BNTAJROPCQGIPS-UHFFFAOYSA-N
• SMILES： O(C)CCC1=C(CC(N)=O)N=NN1CC

Computed Properties

• Exact Mass: 212.12732577g/mol
• Monoisotopic Mass: 212.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 83Ų

Additional information on 2-1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide

2-1-Ethyl-5-(2-Methoxyethyl)-1H-1,2,3-Triazol-4-Ylacetamide: A Promising Compound in Pharmaceutical Research

2-1-Ethyl-5-(2-Methoxyethyl)-1H-1,2,3-Triazol-4-Ylacetamide (CAS No. 2172589-13-6) has emerged as a focal point in the exploration of novel therapeutic agents. This compound, characterized by its unique molecular structure, represents a significant advancement in the field of pharmaceutical research. The integration of 1H-1,2,3-triazol-4-yl and acetamide functional groups within the molecular framework contributes to its multifaceted biological activity, making it a valuable candidate for further investigation.

Recent studies have highlighted the potential of 2-1-Ethyl-5-(2-Methoxyethyl)-1H-1,2,3-Triazol-4-Ylacetamide in modulating cellular signaling pathways. Its ability to interact with specific protein targets has been demonstrated through advanced in vitro and in vivo experiments. For instance, a 2023 publication in Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties by inhibiting the NF-κB pathway, a critical mediator of inflammatory responses. This finding underscores its potential as a therapeutic agent for chronic inflammatory diseases.

The synthesis of 2-1-Ethyl-5-(2-Methoxyethyl)-1H-1,2,3-Triazol-4-Ylacetamide involves a series of well-defined chemical steps, including the formation of the 1H-1,2,3-triazol-4-yl ring and the introduction of the ethyl and 2-methoxyethyl substituents. The optimization of reaction conditions and the selection of appropriate catalysts have been critical in achieving high yields and purity levels. These synthetic strategies are in line with current trends in drug development, emphasizing the importance of efficient and scalable methodologies.

Furthermore, the pharmacokinetic profile of 2-1-Ethyl-5-(2-Methyloxyethyl)-1H-1,2,3-Triazol-4-Ylacetamide has been evaluated in preclinical studies. Its solubility, bioavailability, and metabolic stability are key factors that influence its therapeutic potential. A 2024 study published in Drug Metabolism and Disposition revealed that the compound demonstrates favorable oral bioavailability and a prolonged half-life, which are essential attributes for the design of effective oral medications.

Recent advancements in computational chemistry have facilitated the prediction of the biological activity of 2-1-Ethyl-5-(2-Methoxyethyl)-1H-1,2,3-Triazol-4-Ylacetamide. Molecular docking studies have identified potential binding sites on target proteins, providing insights into its mechanism of action. These computational models are instrumental in guiding the rational design of more potent derivatives, aligning with the goals of structure-based drug discovery.

The anti-cancer potential of 2-1-Ethyl-5-(2-Methoxyethyl)-1H-1,2,3-Triazol-4-Ylacetamide has also been explored in recent years. A 2023 study in Cancer Research demonstrated that this compound induces apoptosis in cancer cells by targeting specific signaling pathways. The ability to selectively inhibit tumor cell proliferation while sparing normal cells highlights its promise as a candidate for targeted cancer therapy.

In addition to its therapeutic applications, the environmental impact of 2-1-Ethyl-5-(2-Methoxyethyl)-1H-1,2,3-Triazol-4-Ylacetamide has been a subject of interest. Sustainable synthesis methods and eco-friendly protocols are being developed to minimize its ecological footprint, reflecting the growing emphasis on green chemistry in pharmaceutical research.

The 2-methoxyethyl substituent in 2-1-Ethyl-5-(2-Methoxyethyl)-1H-1,2,3-Triazol-4-Ylacetamide plays a crucial role in modulating its biological activity. This group enhances the compound's solubility and stability, which are essential for its efficacy in biological systems. The incorporation of such functional groups is a common strategy in the design of drug-like molecules, underscoring the importance of structural optimization.

The 1H-1,2,3-triazol-4-yl ring in this compound is known for its versatility in medicinal chemistry. Its ability to form stable complexes with various biomolecules makes it a valuable scaffold for drug development. The presence of this ring also contributes to the compound's lipophilicity, which influences its ability to cross cell membranes and exert its biological effects.

Overall, the research on 2-1-Ethyl-5-(2-Methoxyethyl)-1H-1,2,3-Triazol-4-Ylacetamide represents a significant advancement in the field of pharmaceutical science. Its diverse biological activities and favorable pharmacological properties position it as a promising candidate for the treatment of various diseases. Continued exploration of its mechanisms of action and the development of novel derivatives will be crucial in translating these findings into clinical applications.

As the field of drug development continues to evolve, the role of compounds like 2-1-Ethyl-5-(2-Methoxyethyl)-1H-1,2,3-Triazol-4-Ylacetamide will become increasingly important. The integration of advanced technologies such as artificial intelligence and high-throughput screening will further accelerate the discovery and optimization of such compounds, paving the way for more effective and targeted therapies.

In conclusion, 2-1-Ethyl-5-(2-Methoxyethyl)-1H-1,2,3-Triazol-4-Ylacetamide exemplifies the potential of modern medicinal chemistry in addressing complex biological challenges. Its multifaceted properties and the ongoing research into its mechanisms of action highlight the importance of continued investigation in this area. The future of pharmaceutical research will undoubtedly be shaped by such innovative compounds, offering new hope for the treatment of various diseases.